2-(8-bromo-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid
Overview
Description
The compound “2-(8-bromo-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid” is a chemical compound with a molecular formula of C10H7BrN2O3 . It is also known as 2(1H)-Phthalazineacetic acid, 8-bromo-1-oxo .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H7BrN2O3/c11-7-2-1-6-4-12-13(5-9(14)15)10(16)8(6)3-7/h1-4H,5H2,(H,14,15) . This indicates the presence of a bromine atom, a phthalazine ring, and an acetic acid group in the molecule .Physical And Chemical Properties Analysis
This compound has a molecular weight of 283.08 . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(8-bromo-1-oxo-1,2-dihydrophthalazin-2-yl)acetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-aminophthalic acid", "acetic anhydride", "phosphorus pentoxide", "bromine" ], "Reaction": [ "Step 1: 2-aminophthalic acid is reacted with acetic anhydride in the presence of phosphorus pentoxide to form 2-acetylamino-1,2-dihydrophthalic anhydride.", "Step 2: The resulting anhydride is then brominated using bromine to form 2-(8-bromo-1,2-dihydrophthalazin-2-yl)acetic acid.", "Step 3: The product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
2639455-70-0 |
Molecular Formula |
C10H7BrN2O3 |
Molecular Weight |
283.1 |
Purity |
95 |
Origin of Product |
United States |
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